Cas no 1807295-18-6 (Ethyl 4-cyano-5-difluoromethyl-2-(hydroxymethyl)phenylacetate)

• Product Name: Ethyl 4-cyano-5-difluoromethyl-2-(hydroxymethyl)phenylacetate
• CAS No: 1807295-18-6
• MF: C₁₃H₁₃F₂NO₃
• MW: 269.244030714035
• CID: 4943867
• Update Time: 2025-05-20

Ethyl 4-cyano-5-difluoromethyl-2-(hydroxymethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-5-difluoromethyl-2-(hydroxymethyl)phenylacetate

• Inchi： 1S/C13H13F2NO3/c1-2-19-12(18)5-8-4-11(13(14)15)9(6-16)3-10(8)7-17/h3-4,13,17H,2,5,7H2,1H3
• InChI Key： UVCUJQQEJGSAED-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(CO)=C(C=1)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 353
• XLogP3: 1.5
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 4-cyano-5-difluoromethyl-2-(hydroxymethyl)phenylacetate

Ethyl 4-cyano-5-difluoromethyl-2-(hydroxymethyl)phenylacetate: A Comprehensive Overview

Ethyl 4-cyano-5-difluoromethyl-2-(hydroxymethyl)phenylacetate, identified by the CAS number 1807295-18-6, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a phenyl ring substituted with cyano, difluoromethyl, and hydroxymethyl groups, along with an ethyl ester functional group. The combination of these substituents imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

The synthesis of Ethyl 4-cyano-5-difluoromethyl-2-(hydroxymethyl)phenylacetate involves a series of intricate organic reactions. Researchers have employed various strategies, including nucleophilic substitution, electrophilic aromatic substitution, and esterification, to achieve the desired product. Recent advancements in catalytic methods have further enhanced the efficiency and selectivity of these reactions, enabling the production of high-purity samples suitable for advanced applications.

One of the most promising areas of application for this compound is in drug discovery. The presence of the cyano group introduces electron-withdrawing effects, which can influence the compound's pharmacokinetic properties. Meanwhile, the difluoromethyl group contributes to the molecule's stability and bioavailability. These features make Ethyl 4-cyano-5-difluoromethyl-2-(hydroxymethyl)phenylacetate a valuable candidate for designing drugs targeting specific biological pathways. Recent studies have explored its potential as an inhibitor of certain enzymes involved in metabolic disorders.

In addition to its pharmaceutical applications, Ethyl 4-cyano-5-difluoromethyl-2-(hydroxymethyl)phenylacetate has shown promise in materials science. Its unique structure allows for the formation of stable polymers and coatings with tailored mechanical and thermal properties. Researchers have investigated its use as a precursor for advanced materials used in electronics and aerospace industries.

The physical and chemical properties of this compound have been extensively studied to understand its behavior under various conditions. For instance, its solubility in different solvents has been evaluated to optimize its use in chemical processes. Moreover, spectroscopic analyses have provided insights into its molecular interactions and reactivity patterns.

Recent breakthroughs in computational chemistry have further enhanced our understanding of Ethyl 4-cyano-5-difluoromethyl-2-(hydroxymethyl)phenylacetate's behavior at the molecular level. Advanced modeling techniques have been employed to predict its reactivity under different conditions, aiding in the design of more efficient synthetic pathways.

In conclusion, Ethyl 4-cyano-5-difluoromethyl-2-(hydroxymethyl)phenylacetate (CAS No: 1807295-18-6) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and properties continue to attract researchers seeking innovative solutions in drug development, materials science, and beyond.